1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride

• IUPAC Name: 1-cyclohexylsulfonyl-N-methylazetidin-3-amine;hydrochloride
• InChI: InChI=1S/C10H20N2O2S.ClH/c1-11-9-7-12(8-9)15(13,14)10-5-3-2-4-6-10;/h9-11H,2-8H2,1H3;1H
• InChI Key: JVYBMHRFYLTHQL-UHFFFAOYSA-N
• Canonical SMILES: CNC1CN(C1)S(=O)(=O)C2CCCCC2.Cl
• Molecular Formula: C10H21ClN2O2S
• Molecular Weight: 268.80 g/mol

Description

The compound “1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride” is a complex organic molecule. It contains a cyclohexylsulfonyl group, an azetidin group (a type of four-membered ring), and an amine group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclohexylsulfonyl group would likely contribute significant steric bulk.

Chemical Reactions Analysis

Amines, like the N-methylamine group in this compound, are known to be basic and can participate in a variety of chemical reactions. The sulfonyl group could potentially be involved in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular size, and functional groups would influence properties like solubility, melting point, and reactivity.

Scientific Research Applications

Antimicrobial and Anticancer Activities

Compounds with structural elements similar to 1-(cyclohexylsulfonyl)-N-methylazetidin-3-amine hydrochloride have been synthesized and tested for antimicrobial and anticancer activities. For example, a series of N-methylsulphonyl and N-benzenesulphonyl-3-indolyl heterocycles exhibited significant antimicrobial activity against Salmonella typhimurium and showed in vitro cytotoxicity against human liver carcinoma, breast cancer, and colon cancer cell lines (El-Sawy et al., 2013).

Enzyme Inactivation

Research on the transformation of heterocyclic reversible monoamine oxidase-B (MAO-B) inactivators into irreversible inactivators by N-methylation highlights the potential application of similar compounds in enzyme regulation studies. The primary amine analogues of derivatives of a compound were found to be reversible inhibitors of MAO-B, whereas their secondary and tertiary amine analogues acted as irreversible inhibitors (Ding & Silverman, 1993).

Synthesis of Heterocycles

The synthesis of heterocycles is another area of application, where compounds with sulfonamide groups have been utilized to create new heterocyclic structures. For instance, research involving the synthesis and characterization of N-(alkyl- and benzylsulfonyl)-exo-2-hydroxy-4-azatricyclo[4.2.1.03,7]nonanes showcases the utility of sulfonamide derivatives in generating novel heterocyclic compounds with potential pharmaceutical relevance (Kasyan et al., 2007).

Cyclin-Dependent Kinase Inhibitors

The search for cyclin-dependent kinase inhibitors using a new variant of the cope elimination demonstrates the role of sulfone-containing compounds in the development of kinase inhibitors. This research highlights the potential of such compounds in medicinal chemistry, particularly in the design of inhibitors targeting specific enzymes involved in cell cycle regulation (Griffin et al., 2006).

Mechanism of Action

Without specific context (such as a biological target), it’s difficult to predict the mechanism of action for this compound.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry.